Cas no 1105236-11-0 (ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate)

Ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate is a synthetic organic compound featuring a thieno[3,2-d]pyrimidinone core linked to a benzoate ester via an acetamido bridge. This structure imparts potential pharmacological relevance, particularly in medicinal chemistry, due to its hybrid heterocyclic framework. The compound’s key advantages include its modular design, allowing for further derivatization, and its balanced lipophilicity, which may enhance bioavailability. The presence of both hydrogen bond acceptors and donors suggests utility in targeting enzyme active sites. Its well-defined crystalline form facilitates characterization and purity assessment, making it suitable for research applications in drug discovery and biochemical studies.
ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate structure
1105236-11-0 structure
Product name:ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate
CAS No:1105236-11-0
MF:C23H19N3O4S
MW:433.479664087296
CID:5388048

ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate
    • Inchi: 1S/C23H19N3O4S/c1-2-30-23(29)16-10-6-7-11-18(16)25-19(27)12-26-14-24-20-17(13-31-21(20)22(26)28)15-8-4-3-5-9-15/h3-11,13-14H,2,12H2,1H3,(H,25,27)
    • InChI Key: RKROBOQISMONFF-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C1=CC=CC=C1NC(CN1C=NC2C(C3=CC=CC=C3)=CSC=2C1=O)=O

ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3382-7455-5μmol
ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate
1105236-11-0 90%+
5μl
$63.0 2023-04-26
Life Chemicals
F3382-7455-5mg
ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate
1105236-11-0 90%+
5mg
$69.0 2023-04-26
Life Chemicals
F3382-7455-15mg
ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate
1105236-11-0 90%+
15mg
$89.0 2023-04-26
Life Chemicals
F3382-7455-25mg
ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate
1105236-11-0 90%+
25mg
$109.0 2023-04-26
Life Chemicals
F3382-7455-2mg
ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate
1105236-11-0 90%+
2mg
$59.0 2023-04-26
Life Chemicals
F3382-7455-20μmol
ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate
1105236-11-0 90%+
20μl
$79.0 2023-04-26
Life Chemicals
F3382-7455-3mg
ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate
1105236-11-0 90%+
3mg
$63.0 2023-04-26
Life Chemicals
F3382-7455-2μmol
ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate
1105236-11-0 90%+
2μl
$57.0 2023-04-26
Life Chemicals
F3382-7455-4mg
ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate
1105236-11-0 90%+
4mg
$66.0 2023-04-26
Life Chemicals
F3382-7455-10mg
ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate
1105236-11-0 90%+
10mg
$79.0 2023-04-26

Additional information on ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate

Research Brief on Ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate (CAS: 1105236-11-0)

In recent years, the compound ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate (CAS: 1105236-11-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound belongs to the thieno[3,2-d]pyrimidine class, a scaffold known for its diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have highlighted its role as a potent inhibitor of specific kinase pathways, making it a promising candidate for targeted therapy in various diseases. The structural features of this compound, particularly the presence of the phenyl and thieno[3,2-d]pyrimidin-3-yl moieties, contribute to its unique binding affinity and selectivity.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate via a multi-step reaction sequence. The researchers optimized the reaction conditions to achieve high yields and purity, which is critical for further pharmacological evaluations. The compound was characterized using NMR spectroscopy, mass spectrometry, and X-ray crystallography, confirming its structural integrity.

In vitro assays revealed that the compound exhibits potent inhibitory activity against several kinases, including EGFR and VEGFR2, with IC50 values in the nanomolar range. These findings suggest its potential application in oncology, particularly for cancers driven by aberrant kinase signaling. Additionally, the compound demonstrated favorable pharmacokinetic properties in preclinical models, including good oral bioavailability and metabolic stability.

Further investigations into the mechanism of action indicated that ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate induces apoptosis in cancer cells by disrupting mitochondrial membrane potential and activating caspase pathways. These results were corroborated by flow cytometry and Western blot analyses, providing a molecular basis for its anticancer effects.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as potential off-target effects and toxicity profiles need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance selectivity and reduce adverse effects, as well as exploring combination therapies to improve efficacy.

In conclusion, ethyl 2-(2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamido)benzoate represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and potent biological activity make it a valuable candidate for further development. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.

Recommend Articles

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue